Cas no 3709-25-9 (1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-
• CAS No: 3709-25-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD26401301
• CID: 1481301
• PubChem ID: 597201
• Update Time: 2025-06-14

1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-
• 5-cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
• MFCD26401301
• 3709-25-9
• DA-06367
• DTXSID80344479
• 5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione #
• 2,2-Dimethyl-5-cyclohexylidene-1,3-dioxane-4,6-dione
• SCHEMBL2499788
• .delta.1,.alpha.-Cyclohexanemalonic acid, cyclic isopropylidene ester

• MDL： MFCD26401301
• Inchi： 1S/C12H16O4/c1-12(2)15-10(13)9(11(14)16-12)8-6-4-3-5-7-8/h3-7H2,1-2H3
• InChI Key： ZFXJTJOKAQLEEY-UHFFFAOYSA-N
• SMILES： O1C(/C(/C(=O)OC1(C)C)=C1/CCCCC/1)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-

Comprehensive Analysis of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9)

The compound 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9) is a specialized organic molecule with a unique structural framework. Its cyclohexylidene and dimethyl substituents contribute to its distinct chemical properties, making it a subject of interest in synthetic chemistry and material science. Researchers often explore its applications in polymer synthesis, catalysis, and as a building block for advanced materials. The compound's dioxane-dione core is particularly notable for its reactivity, which enables diverse functionalization pathways.

In recent years, the demand for sustainable and high-performance materials has driven investigations into compounds like 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-. Its potential role in biodegradable polymers aligns with global trends toward eco-friendly alternatives. For instance, the cyclohexylidene group may enhance thermal stability, a critical factor in industrial applications. This has led to increased searches for "biodegradable polymer precursors" and "thermal-stable organic compounds," reflecting growing market needs.

The synthesis of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- typically involves condensation reactions, leveraging its dione functionality. Analytical techniques such as NMR and HPLC are essential for purity verification, a topic frequently queried in academic forums. Questions like "how to characterize dioxane derivatives" or "CAS 3709-25-9 synthesis methods" highlight the compound's technical relevance. Its dimethyl groups further influence solubility, a property often optimized for pharmaceutical intermediates.

From an industrial perspective, 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- is valued for its modularity. The ability to modify its cyclohexylidene moiety opens doors to tailored derivatives, addressing niche applications like coatings or adhesives. Searches for "customizable organic frameworks" and "high-performance chemical modifiers" underscore this trend. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with labs aiming to reduce environmental footprints.

Safety and handling of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- follow standard laboratory protocols. While not classified as hazardous, proper ventilation and PPE are recommended during handling. This aligns with frequently searched terms like "safe handling of dione compounds" and "CAS 3709-25-9 storage guidelines." The compound's stability under ambient conditions further supports its practicality in research settings.

In conclusion, 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9) exemplifies innovation in organic chemistry. Its structural versatility and alignment with sustainability goals position it as a key player in modern material development. As industries prioritize efficiency and eco-conscious solutions, this compound is poised to remain a focal point in both academic and applied research.